Cas no 865545-02-4 (N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide)

• Product Name: N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide
• CAS No: 865545-02-4
• MF: C₁₇H₁₅FN₂OS
• MW: 314.377206087112
• CID: 6558859
• Update Time: 2025-10-29

N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide
• (E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-methylbenzamide
• Benzamide, N-(3-ethyl-6-fluoro-2(3H)-benzothiazolylidene)-2-methyl-

• Inchi： 1S/C17H15FN2OS/c1-3-20-14-9-8-12(18)10-15(14)22-17(20)19-16(21)13-7-5-4-6-11(13)2/h4-10H,3H2,1-2H3
• InChI Key： XCWYZKUURFRRTQ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(F)C=C2S1)(=O)C1=CC=CC=C1C

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 466.3±55.0 °C(Predicted)
• pka: -0?+-.0.20(Predicted)

Additional information on N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide

Professional Introduction to N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide (CAS No. 865545-02-4)

N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide (CAS No. 865545-02-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 2E configuration and the presence of fluoro and ethyl substituents, contribute to its unique chemical properties and biological interactions.

The benzothiazole core structure of N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide is known to exhibit a wide range of pharmacological effects. Benzothiazoles are commonly found in various pharmaceutical agents due to their ability to interact with multiple biological targets. The 6-fluoro substituent enhances the metabolic stability and binding affinity of the compound, making it a promising candidate for further development. Additionally, the 3-ethyl group influences the electronic properties of the molecule, affecting its reactivity and interaction with biological systems.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzothiazole derivatives in various diseases. Research has demonstrated that these compounds can modulate multiple signaling pathways involved in inflammation, cancer, and neurodegenerative disorders. The unique structural features of N-(2E)-\(3-ethyl\)-\(6-fluoro\)-\(\(dihydro\)benzothiazol\)-\(2\)-ylidene\)-\(2\)-methylbenzamide make it a particularly intriguing subject for further investigation. Studies have shown that this compound exhibits promising activity in preclinical models, suggesting its potential as a lead compound for drug development.

The synthesis of N-(2E)-\(3-ethyl\)-\(6-fluoro\)-\(\(dihydro\)benzothiazol\)-\(2\)-ylidene\)-\(2\)-methylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 6-fluoro substituent at the 6-position of the benzothiazole ring is particularly critical, as it significantly influences the pharmacokinetic properties of the compound. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets stringent quality standards for pharmaceutical applications.

The biological activity of N-(2E)-\(< strong >3 - ethyl\) - \(< strong >6 - fluoro\) - \((dihydro)benzothiazol\)-\( 2 \)-ylidene\) - \( 2 \)-methylbenzamide has been extensively studied in various in vitro and in vivo models. Research has highlighted its potential role in inhibiting key enzymes and receptors involved in disease pathogenesis. For instance, studies have shown that this compound can modulate inflammatory responses by inhibiting cyclooxygenase (COX) enzymes and other pro-inflammatory mediators. Additionally, its ability to interact with specific protein targets suggests its potential application in treating neurological disorders and cancer.

The pharmacological profile of N-(< strong > 2 E ) - \( 3 - ethyl \) - \( 6 - fluoro \) - \( (dihydro)benzothiazol \) - \( 2 \) - ylidene \) - \( 2 \) - methylbenzamide is further enhanced by its favorable pharmacokinetic properties. The presence of the < strong > 6-fluoro strong > substituent improves metabolic stability, while the < strong > 3-ethyl strong > group enhances solubility and bioavailability. These characteristics make it an attractive candidate for further development into a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits low toxicity and minimal side effects, indicating its potential for safe clinical use.

The future direction of research on N-(< strong > 2 E ) - \( 3 - ethyl \) - \( 6 - fluoro \) - \( (dihydro)benzothiazol \) - \( 2 \) - ylidene \) - \( 2 \) - methylbenzamide is focused on optimizing its pharmacological activity and exploring new therapeutic applications. Researchers are investigating its potential use in treating chronic inflammatory diseases, neurodegenerative disorders, and certain types of cancer. Additionally, efforts are being made to develop novel derivatives with enhanced efficacy and reduced toxicity. The insights gained from these studies will contribute to the development of more effective treatments for a variety of diseases.

In conclusion, N-(< strong > 2 E ) - \( 3 - ethyl \) - \( 6 - fluoro \) - \( (dihydro)benzothiazol \) - \( 2 \) - ylidene \) - \( 2 \) - methylbenzamide (CAS No. 865545-02-4) is a promising chemical compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of its biological activities continues to grow, this compound holds great promise for contributing to advancements in pharmaceutical treatments for various diseases.